![molecular formula C16H15NO3 B6404753 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% CAS No. 1261970-81-3](/img/structure/B6404753.png)
6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%
Overview
Description
6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%) is a chemical compound used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of about 170°C. It is soluble in water and ethanol, and insoluble in chloroform and ether. This compound has been used in the synthesis of various organic compounds, as a reagent in the analysis of biological samples, and as a corrosion inhibitor in metalworking.
Scientific Research Applications
6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%) has been used in a variety of scientific research applications. It has been used in the synthesis of organic compounds, as a reagent in the analysis of biological samples, and as a corrosion inhibitor in metalworking. It has also been used as a starting material for the synthesis of various heterocyclic compounds, such as benzoxazoles and benzothiazoles.
Mechanism of Action
6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%) has been found to act as an inhibitor of the enzyme acetylcholinesterase. Acetylcholinesterase is an enzyme responsible for breaking down the neurotransmitter acetylcholine, which is involved in the transmission of nerve signals. By inhibiting the enzyme, 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%) can affect the transmission of nerve signals.
Biochemical and Physiological Effects
6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%) has been found to have a variety of biochemical and physiological effects. In laboratory experiments, it has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which can affect the transmission of nerve signals. It has also been found to have anti-inflammatory, anti-allergic, and anti-oxidant properties. In addition, it has been found to have an effect on the synthesis of proteins, lipids, and carbohydrates.
Advantages and Limitations for Lab Experiments
The use of 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%) in laboratory experiments has several advantages. It is a relatively inexpensive and readily available chemical compound, and it has a wide range of potential applications. It is also soluble in water and ethanol, making it easy to use and handle. However, it is insoluble in chloroform and ether, making it difficult to use in some applications.
Future Directions
There are a number of potential future applications for 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%). It could be used in the synthesis of more complex organic compounds, as a reagent in the analysis of more complex biological samples, and as a corrosion inhibitor in more specialized metalworking applications. It could also be used as a starting material for the synthesis of more complex heterocyclic compounds, such as quinolines and pyridines. In addition, it could be used in the development of new drugs and drug delivery systems.
Synthesis Methods
6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%) can be synthesized from the reaction of 2-methoxybenzaldehyde and N-methylaniline in the presence of a base catalyst. The reaction is carried out in a solvent such as ethanol or methanol at a temperature of 70-80°C. The product is then purified by recrystallization from a suitable solvent.
properties
IUPAC Name |
2-methyl-6-[3-(methylcarbamoyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3/c1-10-5-3-8-13(14(10)16(19)20)11-6-4-7-12(9-11)15(18)17-2/h3-9H,1-2H3,(H,17,18)(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEXBFGASJDKKOI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2=CC(=CC=C2)C(=O)NC)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30690635 |
Source
|
| Record name | 3-Methyl-3'-(methylcarbamoyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30690635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261970-81-3 |
Source
|
| Record name | 3-Methyl-3'-(methylcarbamoyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30690635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
